3-Cyclopropylpyridin-2(1H)-one
Overview
Description
3-Cyclopropylpyridin-2(1H)-one is a chemical compound with the CAS Number: 856965-53-2. It has a molecular weight of 135.17 and its IUPAC name is 3-cyclopropyl-2 (1H)-pyridinone . It is a solid at room temperature .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, there are general methods for synthesizing pyrazole derivatives, which are structurally similar to this compound . For instance, 3-aryl-1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehydes were synthesized via Vilsmeier-Haack cyclization-formilation of different hydrazones, which were generated from acetophenones and 2-hydrazinylpyridine .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridinone ring attached to a cyclopropyl group . The InChI code for this compound is 1S/C8H9NO/c10-8-7(6-3-4-6)2-1-5-9-8/h1-2,5-6H,3-4H2,(H,9,10) .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 135.17 .Scientific Research Applications
Spectroscopic and Redox Properties of Copper(I) Complexes
Copper(I) complexes with iminopyridine ligands, including cyclopropylpyridin-2-ylmethyleneamine, were synthesized and characterized. These complexes exhibited distinct spectroscopic and electrochemical properties, indicative of their potential in materials science and catalysis (Massa, Dehghanpour, & Jahani, 2009).
Electrophilic Cyanating Agents
2-Cyanopyridazin-3(2H)-ones have been identified as novel, effective, and selective electrophilic cyanating agents. This demonstrates their utility in synthetic organic chemistry for the chemoselective cyanation of various nucleophiles (Kim et al., 2005).
Synthesis under Microwave Conditions
A method for synthesizing 4,6-disubstituted 3-cyanopyridin-2(1H)-ones via a solvent-free microwave-assisted process has been developed, offering advantages in purity and yield over conventional methods (Dave, Shah, & Agrawal, 2004).
Inhibitor of 4-Hydroxyphenylpyruvate Dioxygenase
3-Cyclopropanecarbonyloxy-2-cyclohexen-1-one, a compound structurally related to 3-cyclopropylpyridin-2(1H)-one, was found to be a potent inhibitor of 4-hydroxyphenylpyruvate dioxygenase, highlighting its potential in the development of new herbicides or pharmaceuticals (Lin et al., 2000).
Organocatalytic Cascade Synthesis
A study demonstrated the synthesis of diverse heterocyclic compounds using 2-aminopyridine as a catalyst, showcasing the versatility of pyridine derivatives in facilitating complex chemical transformations (Maheswari et al., 2020).
Biological Activities of Cyanopyridine Scaffolds
Cyanopyridine analogues, including those with cyclopropyl groups, have been investigated for their biological effects, such as antioxidant, antimicrobial, anti-inflammatory, and cytotoxic activities. This research underscores the potential of these compounds in medicinal chemistry (Alhakamy et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
3-cyclopropyl-1H-pyridin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO/c10-8-7(6-3-4-6)2-1-5-9-8/h1-2,5-6H,3-4H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUNWUONIFCPUOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC=CNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00719741 | |
Record name | 3-Cyclopropylpyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00719741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
856965-53-2 | |
Record name | 3-Cyclopropylpyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00719741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Cyclopropylpyridin-2(1H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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